(4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)methanol

• IUPAC Name: [4-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol
• InChI: InChI=1S/C12H15N3O/c1-9-13-10(2)15(14-9)7-11-3-5-12(8-16)6-4-11/h3-6,16H,7-8H2,1-2H3
• InChI Key: VDXXACIUFPOTHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CC2=CC=C(C=C2)CO
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• CAS No.: 1566188-58-6

Description

(4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)methanol is a useful research compound. Its molecular formula is C12H15N3O and its molecular weight is 217.272. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

This compound is involved in various chemical reactions, demonstrating its role in synthesizing complex molecules. For example, it participates in reactions with substituted indenes and 1,2,4-triazoline-3,5-diones, leading to products that undergo isomerization to ene adducts in methanol, indicating solvent-specific reactivity and the formation of solvent adducts (Smonou, Orfanopoulos, & Foote, 1988). Additionally, its derivatives have been utilized in the synthesis of complexes that catalyze hydrogenations, highlighting its potential in catalytic applications (Guerriero et al., 2011).

Catalysis

Research has identified its derivatives as highly active catalysts for the Huisgen 1,3-dipolar cycloaddition, showcasing low catalyst loadings and high compatibility with a range of reactants. This highlights the compound's role in facilitating efficient chemical transformations under mild conditions (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).

Material Science

The compound's framework has been incorporated into materials for electrochemical studies, demonstrating its utility in understanding electrooxidation mechanisms and the influence of substituents on redox behavior. Such studies contribute to the development of materials with tailored electrochemical properties (Fotouhi, Hajilari, & Heravi, 2002).

Structural and Spectroscopic Analysis

Its derivatives have been analyzed for their crystal structures, offering insights into intermolecular interactions such as hydrogen bonding and pi-stacking. These findings are crucial for designing molecules with desired properties for applications in pharmaceuticals and materials science (Dolzhenko et al., 2008).

Methanol Production and Utilization

While the direct applications of (4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)phenyl)methanol in methanol production are not explicitly documented, research on methanol itself reveals its significance as a versatile chemical feedstock and fuel. Methanol production from CO2 and H2 presents a method for reducing CO2 emissions, with applications ranging from fuel cells to hydrogen storage (Dalena et al., 2018).